Temocillin disodium salt
Temocillin disodium salt
Temocillin Disodium(cas 61545-06-0) is a β-lactamase resistant carboxypenicillin antibiotic primarily used for the treatment of multi-resistant gram-negative bacteria.
Brand Name:
Vulcanchem
CAS No.:
61545-06-0
VCID:
VC0104143
InChI:
InChI=1S/C16H18N2O7S2.2Na/c1-15(2)9(12(22)23)18-13(24)16(25-3,14(18)27-15)17-10(19)8(11(20)21)7-4-5-26-6-7;;/h4-6,8-9,14H,1-3H3,(H,17,19)(H,20,21)(H,22,23);;/q;2*+1/p-2/t8?,9-,14+,16-;;/m0../s1
SMILES:
CC1(C(N2C(S1)C(C2=O)(NC(=O)C(C3=CSC=C3)C(=O)[O-])OC)C(=O)[O-])C.[Na+].[Na+]
Molecular Formula:
C16H18N2Na2O7S2
Molecular Weight:
458.4 g/mol
Temocillin disodium salt
CAS No.: 61545-06-0
Reference Standards
VCID: VC0104143
Molecular Formula: C16H18N2Na2O7S2
Molecular Weight: 458.4 g/mol
| CAS No. | 61545-06-0 |
|---|---|
| Product Name | Temocillin disodium salt |
| Molecular Formula | C16H18N2Na2O7S2 |
| Molecular Weight | 458.4 g/mol |
| IUPAC Name | disodium;(2S,5R,6S)-6-[(2-carboxylato-2-thiophen-3-ylacetyl)amino]-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate |
| Standard InChI | InChI=1S/C16H18N2O7S2.2Na/c1-15(2)9(12(22)23)18-13(24)16(25-3,14(18)27-15)17-10(19)8(11(20)21)7-4-5-26-6-7;;/h4-6,8-9,14H,1-3H3,(H,17,19)(H,20,21)(H,22,23);;/q;2*+1/p-2/t8?,9-,14+,16-;;/m0../s1 |
| Standard InChIKey | MRGCZDWBFFUEES-CWBCWDDISA-L |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1)[C@@](C2=O)(NC(=O)C(C3=CSC=C3)C(=O)[O-])OC)C(=O)[O-])C.[Na+].[Na+] |
| SMILES | CC1(C(N2C(S1)C(C2=O)(NC(=O)C(C3=CSC=C3)C(=O)[O-])OC)C(=O)[O-])C.[Na+].[Na+] |
| Canonical SMILES | CC1(C(N2C(S1)C(C2=O)(NC(=O)C(C3=CSC=C3)C(=O)[O-])OC)C(=O)[O-])C.[Na+].[Na+] |
| Description | Temocillin Disodium(cas 61545-06-0) is a β-lactamase resistant carboxypenicillin antibiotic primarily used for the treatment of multi-resistant gram-negative bacteria. |
| Synonyms | (2S,5R,6S)-6-[(Carboxy-3-thienylacetyl)amino]-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid Disodium Salt;_x000B_[2S-(2α,5α,6α)]-6-[(Carboxy-3-thienylacetyl)amino]-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]he |
| Reference | 1: Phillips I, King A, Shannon K, Warren C. Temocillin (BRL 17421): in-vitro antibacterial activity and susceptibility to beta-lactamases. J Antimicrob Chemother. 1982 Oct;10(4):271-8. PubMed PMID: 6982892. 2: Jules K, Neu HC. Antibacterial activity and beta-lactamase stability of temocillin. Antimicrob Agents Chemother. 1982 Sep;22(3):453-60. PubMed PMID: 6982681; PubMed Central PMCID: PMC183765. 3: Lagast H, Klastersky J. Comparative in vitro activities of temocillin and cefazolin against Klebsiella pneumoniae. Antimicrob Agents Chemother. 1982 Aug;22(2):330-1. PubMed PMID: 6765417; PubMed Central PMCID: PMC183734. 4: Bolivar R, Weaver SS, Bodey GP. Comparative in vitro study of temocillin (BRL 17421), a new penicillin. Antimicrob Agents Chemother. 1982 Apr;21(4):641-5. PubMed PMID: 6919412; PubMed Central PMCID: PMC181957. |
| PubChem Compound | 11583399 |
| Last Modified | Dec 23 2021 |
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